Cas no 83725-24-0 (Pomolic acid 28-O-beta-D-glucopyranosyl ester)

• Product Name: Pomolic acid 28-O-beta-D-glucopyranosyl ester
• CAS No: 83725-24-0
• MF: C₃₆H₅₈O₉
• MW: 634.840332508087
• CID: 837276
• PubChem ID: 76155900
• Update Time: 2025-10-21

Pomolic acid 28-O-beta-D-glucopyranosyl ester Chemical and Physical Properties

Names and Identifiers

• Pomolic acid 28-O-beta-D-glucopyranosyl ester
• 1-O-[(3β)-3,19-Dihydroxy-28-oxours-12-en-28-yl]-β-D-glucopyranose
• Pomolic acid 28-O-β-D-glucopyranosyl ester
• 28-O-β-D-Glucopyranosyl pomolic acid
• Pomolic acid β-D-glucopyranosyl ester
• Pomolic acid, 28-O-β-D-Glucopyranosyl ester
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1R,2R,4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-1,10-dihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
• POMOLIC ACID BETA-D-GLUCOPYRANOSYL ESTER
• A-D-glucopyranosyl ester
• Pomolic acid
• CS-0017082
• 28-O-beta-D-Glucopyranosyl pomolic acid
• A-D-Glucopyranosyl pomolic acid
• CHEMBL2253394
• HY-N1533
• POMOLICACIDBETA-D-GLUCOPYRANOSYLESTER
• 83725-24-0
• Pomolicacid28-O-beta-D-glucopyranosylester
• 28-O-
• AKOS032948691
• FS-9082
• DTXSID101291398
• CHEBI:176266
• [3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 1,10-dihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
• FT-0775859
• 28-Glucosylpomolate
• [ "" ]
• 28-O-I(2)-D-Glucopyranosyl pomolic acid
• DA-66821
• (2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL (1R,2R,4AS,6AS,6BR,8AR,10S,12AR,12BR,14BS)-1,10-DIHYDROXY-1,2,6A,6B,9,9,12A-HEPTAMETHYL-2,3,4,5,6,7,8,8A,10,11,12,12B,13,14B-TETRADECAHYDROPICENE-4A-CARBOXYLATE

• Inchi： 1S/C36H58O9/c1-19-10-15-36(30(42)45-29-27(41)26(40)25(39)21(18-37)44-29)17-16-33(5)20(28(36)35(19,7)43)8-9-23-32(4)13-12-24(38)31(2,3)22(32)11-14-34(23,33)6/h8,19,21-29,37-41,43H,9-18H2,1-7H3/t19-,21-,22+,23-,24+,25-,26+,27-,28-,29+,32+,33-,34-,35-,36+/m1/s1
• InChI Key： RRIMLWHUVCZACL-HPUCWRFUSA-N
• SMILES： C([C@]12CC[C@@H](C)[C@](O)(C)[C@H]1C1=CC[C@@H]3[C@]4(CC[C@H](O)C(C)(C)[C@@H]4CC[C@@]3(C)[C@@]1(CC2)C)C)(=O)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 634.40800
• Monoisotopic Mass: 634.40808342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 45
• Rotatable Bond Count: 4
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157Ų
• XLogP3: 4.1

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 726.6±60.0 °C at 760 mmHg
• Flash Point: 219.1±26.4 °C
• PSA: 156.91000
• LogP: 3.46290
• Vapor Pressure: 0.0±5.4 mmHg at 25°C

Pomolic acid 28-O-beta-D-glucopyranosyl ester Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins
• Triterpenoids

Additional information on Pomolic acid 28-O-beta-D-glucopyranosyl ester

Pomolic Acid 28-O-Beta-D-Glucopyranosyl Ester: A Comprehensive Overview

Pomolic acid 28-O-beta-D-glucopyranosyl ester, with the CAS number 83725-24-0, is a naturally occurring compound that has garnered significant attention in the fields of pharmacology, chemistry, and natural product research. This compound is a derivative of pomolic acid, which belongs to the triterpenoid class of compounds. The beta-D-glucopyranosyl ester moiety attached to the 28th position of pomolic acid confers unique chemical and biological properties, making it a subject of extensive study.

The triterpenoid structure of pomolic acid serves as a scaffold for various functional groups, which are responsible for its diverse biological activities. Recent studies have highlighted the potential of this compound in anti-inflammatory and antioxidant therapies. For instance, research published in 2023 demonstrated that pomolic acid 28-O-beta-D-glucopyranosyl ester exhibits potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings suggest its potential application in treating inflammatory diseases like arthritis and cardiovascular disorders.

In addition to its anti-inflammatory properties, this compound has shown promising results in antioxidant assays. The beta-D-glucopyranosyl ester group enhances the stability and bioavailability of pomolic acid, allowing it to effectively scavenge free radicals and reduce oxidative stress. A study conducted by researchers at the University of California revealed that pomolic acid 28-O-beta-D-glucopyranosyl ester significantly reduced lipid peroxidation in cell cultures, indicating its potential as a natural antioxidant supplement.

The synthesis and isolation of pomolic acid 28-O-beta-D-glucopyranosyl ester have also been the focus of recent investigations. Traditional extraction methods from natural sources, such as *Pomaceae* species, have been optimized to improve yield and purity. Furthermore, semisynthetic approaches have been explored to modify the triterpenoid backbone for enhanced pharmacokinetic properties. These advancements pave the way for large-scale production and clinical trials.

From a structural perspective, the beta-D-glucopyranosyl ester group plays a crucial role in modulating the physicochemical properties of pomolic acid. This sugar moiety not only increases water solubility but also enhances the compound's ability to cross cellular membranes. Computational studies using molecular docking techniques have revealed that this modification improves binding affinity to key protein targets involved in inflammation and oxidative stress pathways.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have enabled precise characterization of pomolic acid 28-O-beta-D-glucopyranosyl ester. These tools have provided insights into its stereochemistry and regioselectivity, which are critical for understanding its biological activity. For example, HRMS data confirmed the molecular formula as C₃₄H₅₄O₁₁, while NMR spectra elucidated the positions of hydroxyl and glycosidic groups.

The pharmacokinetic profile of pomolic acid 28-O-beta-D-glucopyranosyl ester has been evaluated in preclinical models. Studies in rats demonstrated moderate oral bioavailability with a half-life of approximately 4 hours. However, further research is needed to optimize its delivery system for improved therapeutic efficacy. Nanotechnology-based approaches, such as encapsulation in liposomes or polymeric nanoparticles, are being explored to enhance its stability and targeted delivery.

In conclusion, pomolic acid 28-O-beta-D-glucopyranosyl ester (CAS No: 83725-24-0) represents a promising natural product with diverse biological activities. Its unique triterpenoid structure and beta-D-glucopyranosyl ester modification make it an attractive candidate for drug development. As research continues to uncover its mechanisms of action and therapeutic potential, this compound holds great promise in addressing unmet medical needs in inflammation, oxidative stress-related diseases, and beyond.